6-(Tert-butylthio)methyl-pyridine-3-carbonitrile

• Molecular Formula: C11H14N2S
• Molecular Weight: 206.31 g/mol
• IUPAC Name: 6-(tert-butylsulfanylmethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C11H14N2S/c1-11(2,3)14-8-10-5-4-9(6-12)7-13-10/h4-5,7H,8H2,1-3H3
• InChI Key: YEBIUZBWUIHSSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCC1=NC=C(C=C1)C#N

Description

6-(Tert-butylthio)methyl-pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C11H14N2S and its molecular weight is 206.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 6-bromomethyl-pyridine-3-carbonitrile (6.2 g, 31.4 mmol) in anhydrous DMF (60 mL) under nitrogen. Add tert-butylthiol (5.32 mL, 47.2 mmol) followed by cesium carbonate (15.3 g, 47.2 mmol) and stir the resulting suspension overnight. Dissolve the reaction mixture in DCM (200 mL) and add water (200 mL). Extract the aqueous phase with DCM (2×200 mL) and dry the combined organic extracts over MgSO4. Filter, add silica gel and concentrate the mixture in vacuo. Purify the residue by chromatography on silica gel (40 g) eluting with cyclohexane/EtOAc (98:2 to 65:35 gradient) to obtain the desired material as a yellow solid (4.92 g, 76%). MS (ES+) m/z: 207 (M+H)+.